Cas no 1359740-23-0 (4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid)

• Product Name: 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid
• CAS No: 1359740-23-0
• MF: C₂₇H₂₆O₉
• MW: 494.489948749542
• CID: 3044178
• PubChem ID: 101560559
• Update Time: 2025-06-10

4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-[[2-[(4-carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid
• 4,4',4''-[1,1,1-Propanetriyltris(methyleneoxy)]trisbenzoic acid
• 4,4'-[[2-[(4-carboxyphenoxy)methyl]-2-ethylpropane-1,3-diyl]dioxy]dibenzoic acid
• 4-[2,2-Bis[(4-carboxyphenoxy)methyl]butoxy]benzoic acid
• Benzoic acid, 4,4-[[2-[(4-carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-
• Benzoicacid,4,4-[[2-[(4-carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-
• 1359740-23-0
• 4,4'-[[2-[4-carboxyphenoxymethyl]-2-ethylpropane-1,3-diyl]dioxy]dibenzoicacid
• CS-0111527
• AS-85616
• 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid

• Inchi： 1S/C27H26O9/c1-2-27(15-34-21-9-3-18(4-10-21)24(28)29,16-35-22-11-5-19(6-12-22)25(30)31)17-36-23-13-7-20(8-14-23)26(32)33/h3-14H,2,15-17H2,1H3,(H,28,29)(H,30,31)(H,32,33)
• InChI Key： JQXNOSZNYSTYCJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC(COC1C=CC(C(=O)O)=CC=1)(COC1C=CC(C(=O)O)=CC=1)CC

Computed Properties

• Exact Mass: 494.15768240 g/mol
• Monoisotopic Mass: 494.15768240 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 140
• Molecular Weight: 494.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid

Research Brief on 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid (CAS: 1359740-23-0)

The compound 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid (CAS: 1359740-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have highlighted the compound's role as a versatile building block in the design of novel drug candidates. Its polycarboxylic acid structure enables it to act as a linker or scaffold in the development of metal-organic frameworks (MOFs) and other supramolecular architectures, which are increasingly being explored for drug delivery and diagnostic applications. The presence of multiple carboxyl groups also facilitates interactions with biological targets, making it a promising candidate for further pharmacological investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in modulating inflammatory pathways. The study utilized in vitro assays to show that 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid could inhibit the activity of key pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were further supported by molecular docking simulations, which revealed high-affinity binding to the active sites of inflammatory mediators.

Another area of interest is the compound's application in nanotechnology. A recent preprint on bioRxiv detailed its use in the synthesis of nanoparticle-based drug carriers. The carboxyl groups were functionalized to attach therapeutic payloads, and the resulting nanoparticles exhibited enhanced stability and targeted delivery in preclinical models. This underscores the compound's utility in advancing precision medicine approaches.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Its high polarity and molecular weight may limit bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug derivatives and nanoformulations to address these limitations.

In conclusion, 4,4'-[[2-[(4-Carboxyphenoxy)methyl]-2-ethyl-1,3-propanediyl]bis(oxy)]bis-Benzoic acid (CAS: 1359740-23-0) represents a multifaceted tool in chemical biology and drug development. Its applications span from anti-inflammatory therapeutics to nanotechnology, highlighting its broad potential. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.